Cas no 865169-81-9 (2-Chloro-5-(thiophen-2-YL)nicotinic acid)

• Product Name: 2-Chloro-5-(thiophen-2-YL)nicotinic acid
• CAS No: 865169-81-9
• MF: C₁₀H₆ClNO₂S
• MW: 239.678140163422
• MDL: MFCD18316714
• CID: 2809368
• Update Time: 2025-10-29

2-Chloro-5-(thiophen-2-YL)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-5-(THIOPHEN-2-YL)NICOTINIC ACID
• 2-Chloro-5-(thiophen-2-yl)pyridine-3-carboxylic acid
• 2-Chloro-5-(thiophen-2-YL)nicotinic acid

• MDL： MFCD18316714
• Inchi： 1S/C10H6ClNO2S/c11-9-7(10(13)14)4-6(5-12-9)8-2-1-3-15-8/h1-5H,(H,13,14)
• InChI Key： QBUUAZLCRBLZHK-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C=C(C=N1)C1=CC=CS1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 252
• XLogP3: 2.7
• Topological Polar Surface Area: 78.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2-Chloro-5-(thiophen-2-YL)nicotinic acid

2-Chloro-5-(thiophen-2-YL)nicotinic acid: A Comprehensive Overview

2-Chloro-5-(thiophen-2-YL)nicotinic acid, also known by its CAS No. 865169-81-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, with its unique structure combining a chlorinated aromatic ring and a thiophene moiety, has garnered attention due to its potential applications in drug discovery and material science. Recent studies have highlighted its role in modulating cellular pathways, making it a promising candidate for therapeutic interventions.

The synthesis of 2-Chloro-5-(thiophen-2-YL)nicotinic acid involves a multi-step process that typically begins with the chlorination of nicotinic acid derivatives. The incorporation of the thiophene group is achieved through a coupling reaction, often facilitated by transition metal catalysts. This approach ensures high yield and purity, which are critical for subsequent biological evaluations.

Recent research has focused on the pharmacokinetic properties of this compound. Studies conducted in vitro have demonstrated its ability to permeate cellular membranes efficiently, suggesting potential bioavailability when administered systemically. Furthermore, preliminary toxicity assessments indicate that 2-Chloro-5-(thiophen-2-YL)nicotinic acid exhibits low cytotoxicity against non-cancerous cell lines, which is a favorable trait for drug candidates.

In terms of biological activity, this compound has shown promise in modulating key enzymes involved in inflammatory pathways. For instance, it has been reported to inhibit the activity of cyclooxygenase (COX)-2, an enzyme associated with inflammation and pain. This finding aligns with recent trends in drug development targeting chronic inflammatory conditions such as arthritis and neurodegenerative diseases.

The structural uniqueness of CAS No. 865169-81-9 also lends itself to applications beyond pharmacology. Researchers have explored its use as a precursor in the synthesis of advanced materials, such as conductive polymers and sensors. The thiophene moiety, known for its electron-withdrawing properties, enhances the electronic characteristics of materials derived from this compound.

In conclusion, 2-Chloro-5-(thiophen-2-YL)nicotinic acid, with its CAS No. 865169-81-9, represents a versatile molecule with diverse applications across multiple scientific domains. Its promising pharmacological profile and unique chemical properties position it as a valuable asset in both academic research and industrial development.